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Compound of Interest

Compound Name: M 084 hydrochloride

Cat. No.: B1574532 Get Quote

Welcome to the technical support center for M 084 hydrochloride. This guide is designed for

researchers, scientists, and drug development professionals to provide in-depth technical

guidance and troubleshooting strategies for experiments involving this compound. Our goal is

to equip you with the knowledge to anticipate and navigate potential off-target effects, ensuring

the scientific integrity of your results.

Introduction to M 084 Hydrochloride
M 084 hydrochloride is recognized as a blocker of Transient Receptor Potential Cation

Channel Subfamily C, members 4 and 5 (TRPC4/5).[1][2] It is a valuable tool for investigating

the physiological and pathological roles of these ion channels. However, like any

pharmacological tool, understanding its selectivity profile is critical for accurate data

interpretation. This guide will delve into the known on-target and off-target activities of M 084
hydrochloride and provide practical advice for its use in your research.

Frequently Asked Questions (FAQs)
Here we address some of the common questions that arise when working with M 084
hydrochloride.

Q1: What is the primary mechanism of action of M 084 hydrochloride?

M 084 hydrochloride is a blocker of TRPC4 and TRPC5 channels, with reported IC50 values

in the micromolar range.[1][2] Specifically, the IC50 values are cited as 3.7-10.3 μM for TRPC4
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and 8.2 μM for TRPC5.[2]

Q2: Are there any known off-target effects of M 084 hydrochloride?

Yes, M 084 hydrochloride has been reported to weakly block TRPC3 channels.[2] This is an

important consideration for researchers working with systems where TRPC3 is expressed and

functionally relevant.

Q3: Is M 084 hydrochloride the same as PRE-084 hydrochloride?

No, this is a critical point of distinction. M 084 hydrochloride is a TRPC4/5 channel blocker.[1]

[2] In contrast, PRE-084 hydrochloride is a highly selective sigma-1 (σ1) receptor agonist.[3][4]

[5] Due to the similarity in their names, it is imperative to ensure you are using the correct

compound for your intended target. Always verify the CAS number and supplier information.

Q4: What are the potential consequences of off-target effects in my experiments?

Off-target effects can lead to misinterpretation of experimental results. For example, if a cellular

response is observed following treatment with M 084 hydrochloride, it is crucial to determine

whether this effect is mediated by the intended blockade of TRPC4/5 or an unintended

interaction with TRPC3 or other unknown targets.

Troubleshooting Guide: Identifying and Mitigating
Off-Target Effects
This section provides practical steps and experimental workflows to help you identify and

control for potential off-target effects of M 084 hydrochloride.

Initial Assessment: Understanding Your Experimental
System
Before initiating experiments with M 084 hydrochloride, it is essential to characterize your

model system.

Target Expression Profile: Determine the expression levels of TRPC3, TRPC4, and TRPC5

in your cells or tissue of interest. This can be achieved through techniques such as qPCR,

Western blotting, or immunohistochemistry.
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Functional Relevance: If TRPC3 is expressed, assess its functional role in the biological

process you are investigating.

Experimental Workflow for Validating On-Target vs. Off-
Target Effects
The following workflow is designed to help you dissect the observed effects of M 084
hydrochloride.

Caption: Experimental workflow for dissecting on-target versus off-target effects of M 084
hydrochloride.

Detailed Protocols for Control Experiments
Protocol 1: Use of a Structurally Unrelated TRPC4/5 Blocker

Rationale: Employing a TRPC4/5 blocker with a different chemical scaffold can help confirm

that the observed biological effect is due to the intended mechanism of action and not a

result of the specific chemical properties of M 084 hydrochloride.

Procedure:

Identify a commercially available, validated TRPC4/5 blocker that is structurally distinct

from M 084 hydrochloride.

Determine the optimal concentration of the control compound based on its reported IC50

values for TRPC4 and TRPC5.

Treat your experimental system with the control compound under the same conditions as

your experiments with M 084 hydrochloride.

Compare the resulting phenotype with that observed with M 084 hydrochloride.

Protocol 2: Pharmacological Modulation of the Known Off-Target (TRPC3)

Rationale: To investigate the potential contribution of TRPC3 blockade to your observed

phenotype, you can use pharmacological tools that selectively modulate TRPC3 activity.
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Procedure:

Identify a selective TRPC3 blocker or activator.

Treat your experimental system with the selective TRPC3 modulator.

Observe if this treatment mimics or alters the phenotype observed with M 084
hydrochloride.

Interpretation: If a selective TRPC3 blocker produces a similar effect to M 084, it suggests

that TRPC3 inhibition may be contributing to the observed phenotype.

Data Summary: Selectivity Profile of M 084
Hydrochloride

Target Activity IC50 (μM) Reference

TRPC4 Blocker 3.7-10.3 [2]

TRPC5 Blocker 8.2 [2]

TRPC3 Weak Blocker Not specified [2]

Signaling Pathway Considerations
When investigating the effects of M 084 hydrochloride, it is crucial to consider the

downstream signaling pathways regulated by TRPC4 and TRPC5. These channels are known

to be involved in calcium signaling, which can impact a multitude of cellular processes.

M 084 Hydrochloride TRPC4/5 ChannelsBlocks Ca2+ InfluxMediates Downstream Signaling
(e.g., Calmodulin, PKC, Gene Expression)

Activates

Click to download full resolution via product page

Caption: Simplified signaling pathway showing the action of M 084 hydrochloride on TRPC4/5

channels and downstream calcium signaling.
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Concluding Remarks
M 084 hydrochloride is a potent tool for the study of TRPC4 and TRPC5 channels. However,

a thorough understanding of its selectivity profile, including its weak inhibitory activity on

TRPC3, is paramount for the rigorous interpretation of experimental data. By implementing the

troubleshooting strategies and control experiments outlined in this guide, researchers can

enhance the reliability and reproducibility of their findings. Always remember to critically

evaluate your results in the context of the compound's known pharmacological activities.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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